Cas no 1504407-88-8 (2-methyl-2-(3-methylthiophen-2-yl)propanal)

• Product Name: 2-methyl-2-(3-methylthiophen-2-yl)propanal
• CAS No: 1504407-88-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5969613
• PubChem ID: 83682687
• Update Time: 2025-10-28

2-methyl-2-(3-methylthiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-methylthiophen-2-yl)propanal
• EN300-1813050
• 1504407-88-8

• Inchi： 1S/C9H12OS/c1-7-4-5-11-8(7)9(2,3)6-10/h4-6H,1-3H3
• InChI Key： IXEQAAJOSMKPFP-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-methyl-2-(3-methylthiophen-2-yl)propanal

Chemical Profile of 2-methyl-2-(3-methylthiophen-2-yl)propanal (CAS No. 1504407-88-8)

2-methyl-2-(3-methylthiophen-2-yl)propanal, identified by the CAS number 1504407-88-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This aldehyde derivative features a branched alkyl chain substituted with a thiophene ring, making it a potentially valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-methyl-2-(3-methylthiophen-2-yl)propanal consists of a central aldehyde group (CHO) attached to a tertiary carbon, which is further substituted with a 3-methylthiophen-2-yl moiety. This arrangement imparts both steric and electronic effects that can influence its reactivity and interactions with biological targets. The presence of the thiophene ring, a heterocyclic aromatic system, introduces additional complexity and potential utility in medicinal chemistry.

In recent years, the exploration of thiophene-based compounds has expanded significantly due to their broad spectrum of biological activities. Researchers have been particularly interested in derivatives that combine thiophene with other pharmacophores to enhance binding affinity and selectivity. The compound 2-methyl-2-(3-methylthiophen-2-yl)propanal represents an interesting case study in this context, as its aldehyde functionality allows for further derivatization into more complex molecules.

One of the most compelling aspects of 2-methyl-2-(3-methylthiophen-2-yl)propanal is its potential role as a building block in the synthesis of novel therapeutic agents. Aldehydes are well-known for their ability to participate in various chemical reactions, including condensation reactions with amino compounds to form Schiff bases, or reduction to alcohols. These transformations can be harnessed to create structurally diverse molecules with tailored biological properties.

Recent studies have highlighted the importance of thiophene derivatives in addressing various therapeutic challenges. For instance, compounds containing thiophene rings have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The structural motif present in 2-methyl-2-(3-methylthiophen-2-yl)propanal aligns well with these efforts, as it combines the versatility of an aldehyde group with the pharmacological relevance of a thiophene scaffold.

The synthesis of 2-methyl-2-(3-methylthiophen-2-yl)propanal typically involves multi-step organic reactions, starting from commercially available precursors such as 3-methylthiophene and appropriate alkylating agents. The precise synthetic route can vary depending on the desired purity and scale of production, but common methodologies include Friedel-Crafts acylation followed by reduction or condensation reactions. Advances in catalytic systems have also enabled more efficient and sustainable synthetic approaches.

In the realm of drug discovery, intermediates like 2-methyl-2-(3-methylthiophen-2-yl)propanal are often used to generate libraries of compounds for high-throughput screening (HTS). This approach allows researchers to rapidly identify molecules with desirable biological activity by testing thousands of compounds against specific targets. The structural features of this compound make it an attractive candidate for such screens, particularly for targets involving aldehyde or thiophene recognition motifs.

The physicochemical properties of 2-methyl-2-(3-methylthiophen-2-yl)propanal, such as solubility, melting point, and stability, are also critical considerations in its application. These properties can influence how the compound behaves in different environments, including biological systems. For example, solubility is a key factor in determining bioavailability, while stability affects storage requirements and shelf life.

As research continues to evolve, new methodologies for analyzing and utilizing compounds like 1504407-88-8 are being developed. Techniques such as computational chemistry and machine learning are increasingly being employed to predict biological activity and optimize synthetic routes before experimental validation. These tools can accelerate the discovery process by identifying promising candidates more efficiently than traditional methods alone.

The agrochemical industry has also shown interest in thiophene derivatives due to their potential as pesticides or herbicides. The structural diversity offered by compounds like 1504407-88-8 allows for the design of molecules that interact selectively with biological pathways in pests or weeds while minimizing impact on non-target organisms. Such applications underscore the versatility of this class of chemicals.

In conclusion,1504407-88-8, or (CAS No 1504407) is not just a chemical entity but a versatile intermediate with significant implications across multiple sectors including pharmaceuticals and agrochemicals. Its unique structure combining an aldehyde group with a thiophene ring positions it as a valuable tool for synthetic chemists seeking to develop novel bioactive molecules.